![molecular formula C14H19BN2O2 B6280363 2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine CAS No. 1352391-12-8](/img/no-structure.png)
2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine
Overview
Description
2-Methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine (MTDIP) is an organic compound that has been studied extensively in the field of synthetic chemistry. It is a heterocyclic compound and is composed of a nitrogen atom and a ring of five carbon atoms. In addition, it contains a boron atom and a methyl group attached to the nitrogen. MTDIP has been studied for its potential applications in the field of medicinal chemistry and as a building block for other organic compounds.
Scientific Research Applications
2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine has been studied extensively in the field of synthetic chemistry and has been found to have potential applications in the field of medicinal chemistry. In particular, it has been used as a building block for the synthesis of novel heterocyclic compounds. For example, 2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine has been used in the synthesis of novel anti-cancer compounds, such as the imidazopyridine derivative, 4-(3-chloro-4-methoxy-phenyl)-2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine. Additionally, 2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine has been used in the synthesis of other heterocyclic compounds, such as the indole derivatives, 2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-methyl-imidazo[1,2-a]pyridine and 2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-methyl-imidazo[1,2-a]pyridine.
Mechanism of Action
The mechanism of action of 2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine is not yet fully understood. However, its structure suggests that it may act as a ligand and interact with proteins, enzymes, and other molecules in the body. For example, it has been suggested that 2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine may interact with enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. Additionally, it has been proposed that 2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine may interact with DNA and affect gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine are not yet fully understood. However, it has been suggested that it may have anti-inflammatory, anti-oxidant, and anti-bacterial properties. Additionally, it has been proposed that 2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine may have anti-cancer activity due to its ability to interact with DNA and affect gene expression.
Advantages and Limitations for Lab Experiments
The advantages of using 2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine in lab experiments include its availability and ease of synthesis. Additionally, it is a relatively inexpensive and non-toxic compound. The main limitation of using 2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine in lab experiments is that it is not yet fully understood and its mechanism of action is not yet known.
Future Directions
Future research on 2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine should focus on further elucidating its mechanism of action and determining its biochemical and physiological effects. Additionally, further research should be conducted to determine its potential applications in the field of medicinal chemistry, such as its potential use as a building block for novel anti-cancer and anti-bacterial compounds. Furthermore, further research should be conducted to explore its potential applications in other fields, such as its potential use as a catalyst or as a ligand for enzymes. Finally, further research should be conducted to explore its potential toxicity and its potential side effects.
Synthesis Methods
2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine can be synthesized using a variety of methods. The most common method is the reaction of 2-methyl-6-chloroimidazo[1,2-a]pyridine with tetramethyl-1,3,2-dioxaborolan-2-yl bromide in aqueous acetonitrile. The reaction is carried out at room temperature and yields a product with a purity of > 95%. Other methods of synthesis include the use of a Grignard reagent, the reaction of 2-methyl-6-chloroimidazo[1,2-a]pyridine with tetramethyl-1,3,2-dioxaborolan-2-yl iodide, and the reaction of 2-methyl-6-chloroimidazo[1,2-a]pyridine with tetramethyl-1,3,2-dioxaborolan-2-yl chloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine involves the reaction of 2-methylimidazo[1,2-a]pyridine with tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst.", "Starting Materials": [ "2-methylimidazo[1,2-a]pyridine", "tetramethyl-1,3,2-dioxaborolane", "palladium catalyst" ], "Reaction": [ "To a solution of 2-methylimidazo[1,2-a]pyridine in anhydrous toluene, add tetramethyl-1,3,2-dioxaborolane and a palladium catalyst.", "Heat the reaction mixture to reflux for several hours.", "Allow the reaction mixture to cool to room temperature and then filter off the palladium catalyst.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography to obtain the final product, 2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine." ] } | |
CAS RN |
1352391-12-8 |
Product Name |
2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine |
Molecular Formula |
C14H19BN2O2 |
Molecular Weight |
258.1 |
Purity |
0 |
Origin of Product |
United States |
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